Cas no 493038-91-8 (2,6-Difluoro-4-(trifluoromethyl)benzyl bromide)

• Product Name: 2,6-Difluoro-4-(trifluoromethyl)benzyl bromide
• CAS No: 493038-91-8
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• CID: 4654131
• Update Time: 2025-06-09

2,6-Difluoro-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(trifluoromethyl)benzylbromide
• Benzene, 2-(bromomethyl)-1,3-difluoro-5-(trifluoromethyl)-
• 2,6-Difluoro-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H4BrF5/c9-3-5-6(10)1-4(2-7(5)11)8(12,13)14/h1-2H,3H2
• InChI Key： WZOUPBFISGAUPS-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-Difluoro-4-(trifluoromethyl)benzyl bromide

Comprehensive Overview of 2,6-Difluoro-4-(trifluoromethyl)benzyl bromide (CAS No. 493038-91-8)

2,6-Difluoro-4-(trifluoromethyl)benzyl bromide (CAS No. 493038-91-8) is a highly specialized fluorinated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring difluoro and trifluoromethyl substituents, grants it exceptional reactivity and stability, making it a sought-after building block in modern organic chemistry. This article delves into its properties, applications, and relevance to trending topics like green chemistry, AI-driven drug discovery, and sustainable fluorination techniques.

The compound’s benzyl bromide moiety is pivotal for nucleophilic substitution reactions, enabling the introduction of the 2,6-difluoro-4-(trifluoromethyl)benzyl group into complex molecules. Researchers frequently employ it in cross-coupling reactions and catalysis studies, aligning with the growing demand for high-efficiency synthetic routes. Its fluorine-rich structure also contributes to enhanced lipophilicity and metabolic stability, a key consideration in bioactive molecule design—a hot topic in medicinal chemistry forums and patent literature.

In the context of environmentally friendly synthesis, 493038-91-8 has garnered attention for its role in low-waste processes. With the rise of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing, optimizing its production to reduce hazardous byproducts is a focal point. Recent publications highlight its use in flow chemistry systems, which minimize solvent use and energy consumption—addressing frequent search queries like "sustainable fluorochemical production" and "green alternatives to traditional halides."

From an industrial perspective, the compound’s application in electronic materials is noteworthy. Its trifluoromethyl group enhances dielectric properties, making it valuable for OLED precursors and liquid crystal displays—areas dominating material science discussions. Additionally, its compatibility with photoredox catalysis aligns with the surge in visible-light-mediated reactions, a technique frequently searched by chemists exploring energy-efficient protocols.

Safety and handling of 2,6-Difluoro-4-(trifluoromethyl)benzyl bromide adhere to standard laboratory best practices. While not classified as a restricted substance, proper storage in anhydrous conditions is essential to prevent decomposition. This pragmatic insight responds to common user concerns like "stability of fluorinated benzyl bromides" and "handling moisture-sensitive reagents."

In summary, CAS No. 493038-91-8 exemplifies the intersection of cutting-edge chemistry and industry demands. Its versatility in drug development, material innovation, and green chemistry ensures its prominence in both academic and industrial settings. As AI-assisted molecular design and sustainability continue to shape the chemical landscape, this compound remains a critical tool for researchers worldwide.